Cas no 1004193-11-6 (1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-11-6
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD04967904
• CID: 3058399
• PubChem ID: 7017311
• Update Time: 2025-05-24

1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016848
• ART-CHEM-BB B016848
• 1-(2-CHLORO-5-METHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• 1-(2-CHLORO-5-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• CS-0262762
• 1004193-11-6
• 1-((2-Chloro-5-methylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• EN300-83679
• 1-[(2-chloro-5-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• MFCD04967904
• 1-(2-chloro-5-methylphenoxymethyl)-1H-pyrazole-3-carboxylic acid
• BBL039174
• 1-[(2-chloro-5-methylphenoxy)methyl]pyrazole-3-carboxylic acid
• EQB19311
• AKOS000306443
• STK313105

• MDL： MFCD04967904
• Inchi： 1S/C12H11ClN2O3/c1-8-2-3-9(13)11(6-8)18-7-15-5-4-10(14-15)12(16)17/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： QCMQLKZEDLJGOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 266.04582g/mol
• Monoisotopic Mass: 266.04582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.68g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 482.2±40.0 °C at 760 mmHg
• Flash Point: 245.4±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-11-6)

1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid, also known by its CAS number 1004193-11-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole core, a chlorinated and methylated phenoxy group, and a carboxylic acid moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid is particularly noteworthy due to its ability to interact with various biological targets. The pyrazole ring, a common motif in many bioactive molecules, is known for its ability to modulate enzyme activity and receptor binding. The presence of the chlorinated and methylated phenoxy group adds additional complexity and specificity to the molecule, potentially enhancing its affinity for specific receptors or enzymes. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and ionic interactions, which are crucial for many biological processes.

Recent studies have explored the potential of 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer. These findings suggest that 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid could be a valuable lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has been studied for its use as an analytical tool in chemical biology. Its unique structural features make it an excellent candidate for probe development, allowing researchers to investigate the function and interactions of specific proteins or enzymes. For example, a study published in Chemical Communications described the use of this compound as a fluorescent probe to monitor enzyme activity in real-time. The ability to visualize these interactions at the molecular level provides valuable insights into cellular processes and can aid in drug discovery efforts.

The synthesis of 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has been optimized through various synthetic routes, making it accessible for both academic and industrial applications. One common approach involves the coupling of 2-chloro-5-methylphenol with an appropriate pyrazole derivative followed by carboxylation steps. These synthetic methods have been refined to improve yield and purity, ensuring that high-quality material is available for research purposes.

In conclusion, 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-11-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for the development of new therapeutic agents and analytical tools. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in the scientific community.